2-{[3-(3-fluorophenyl)-6-methylisoxazolo[5,4-d]pyrimidin-4-yl]oxy}-N-mesitylacetamide

• IUPAC Name: 6-[[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-7-prop-2-enyl-[1,3]dioxolo[4,5-g]quinazolin-8-one
• InChI: InChI=1S/C21H15FN4O4S/c1-2-7-26-20(27)14-8-16-17(29-11-28-16)9-15(14)23-21(26)31-10-18-24-19(25-30-18)12-3-5-13(22)6-4-12/h2-6,8-9H,1,7,10-11H2
• InChI Key: SFSGRVJPNURNHG-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=O)C2=CC3=C(C=C2N=C1SCC4=NC(=NO4)C5=CC=C(C=C5)F)OCO3
• Molecular Formula: C21H15FN4O4S
• Molecular Weight: 438.4 g/mol

Description

2-{[3-(3-fluorophenyl)-6-methylisoxazolo[5,4-d]pyrimidin-4-yl]oxy}-N-mesitylacetamide is a useful research compound. Its molecular formula is C21H15FN4O4S and its molecular weight is 438.43. The purity is usually 95%.
BenchChem offers high-quality 2-{[3-(3-fluorophenyl)-6-methylisoxazolo[5,4-d]pyrimidin-4-yl]oxy}-N-mesitylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-{[3-(3-fluorophenyl)-6-methylisoxazolo[5,4-d]pyrimidin-4-yl]oxy}-N-mesitylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Radiosynthesis for PET Imaging

Compounds within the phenylpyrazolopyrimidineacetamide series, closely related to the queried chemical, have been synthesized for imaging the translocator protein (18 kDa) using positron emission tomography (PET). These compounds, including derivatives like DPA-714, are designed with a fluorine atom allowing labeling with fluorine-18 for in vivo imaging (Dollé et al., 2008).

2. Peripheral Benzodiazepine Receptor Study

Substituted imidazo[1,2-a]pyridines and pyrazolo[1,5-a]pyrimidines, similar in structure to the queried compound, have shown high in vitro affinity and selectivity for peripheral benzodiazepine receptors (PBRs). These compounds were synthesized for studying PBR expression in neurodegenerative disorders, providing insights into their biological importance and potential therapeutic applications (Fookes et al., 2008).

3. Anticancer Agent Exploration

Derivatives of 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide, structurally related to the chemical , have been synthesized and tested for anticancer activity. These compounds showed appreciable cancer cell growth inhibition, highlighting their potential as anticancer agents (Al-Sanea et al., 2020).

4. Anti-Inflammatory and Antinociceptive Activities

Thiazolo[3,2-a]pyrimidine derivatives, sharing structural similarities with the queried compound, were synthesized and evaluated for their anti-inflammatory and antinociceptive activities. These compounds demonstrated significant activities in these domains, opening avenues for new anti-inflammatory drugs (Alam et al., 2010).

5. Neuroinflammation PET Imaging

Novel pyrazolo[1,5-a]pyrimidines, similar to the queried compound, were synthesized for binding the translocator protein 18 kDa (TSPO), an early biomarker of neuroinflammatory processes. These compounds were evaluated in vitro and were used for in vivo PET imaging in neuroinflammation models (Damont et al., 2015).